Cas no 668-10-0 (7-(hydroxymethyl)-4,9-dimethoxy-5H-furo[3,2-g]chromen-5-one)

• Product Name: 7-(hydroxymethyl)-4,9-dimethoxy-5H-furo[3,2-g]chromen-5-one
• CAS No: 668-10-0
• MF: C₁₄H₁₂O₆
• MW: 276.241484642029
• CID: 1718667
• PubChem ID: 621572
• Update Time: 2025-04-21

7-(hydroxymethyl)-4,9-dimethoxy-5H-furo[3,2-g]chromen-5-one Chemical and Physical Properties

Names and Identifiers

• 7-(hydroxymethyl)-4,9-dimethoxy-5H-furo[3,2-g]chromen-5-one
• 5H-Furo(3,2-g)(1)benzopyran-5-one, 7-(hydroxymethyl)-4,9-dimethoxy-
• 5H-Furo[3,2-g][1]benzopyran-5-one, 7-(hydroxymethyl)-4,9-dimethoxy-
• 7-(Hydroxymethyl)-4,9-dimethoxy-5H-furo(3,2-g)(1)benzopyran-5-one
• Ammiol
• 7-(hydroxymethyl)-4,9-dimethoxyfuro[3,2-g]chromen-5-one
• Q4747251
• 7-(Hydroxymethyl)-4,9-dimethoxy-5H-furo[3,2-g]chromen-5-one #
• 6R2E7CX8FG
• 668-10-0
• DTXSID10216918
• DTXCID40139409
• XSKZZVYURGCOGM-UHFFFAOYSA-N
• UNII-6R2E7CX8FG
• SCHEMBL10885786

• Inchi： 1S/C14H12O6/c1-17-11-8-3-4-19-12(8)14(18-2)13-10(11)9(16)5-7(6-15)20-13/h3-5,15H,6H2,1-2H3
• InChI Key： XSKZZVYURGCOGM-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C2C(=C3C=COC3=C(C1=2)OC)OC)=O

Computed Properties

• Exact Mass: 276.06336
• Monoisotopic Mass: 276.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 78.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Furanochromones